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Compound of Interest

Compound Name: rac-2-Aminobutyric Acid-d3

Cat. No.: B595061 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed, step-by-step procedures for the safe disposal of rac-2-
Aminobutyric Acid-d3, ensuring compliance and minimizing risk.

1. Hazard Assessment and Personal Protective Equipment (PPE)

While rac-2-Aminobutyric Acid and its isomers are generally not considered hazardous

substances under OSHA's Hazard Communication Standard, it is prudent to handle the

deuterated form with care.[1] Before beginning any disposal procedure, it is essential to wear

appropriate Personal Protective Equipment (PPE).

Recommended PPE:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

2. Spill Management

In the event of a spill, follow these steps to contain and clean the area effectively:
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Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure adequate ventilation.

Containment: Prevent the powder from spreading or entering drains.[2]

Clean-up: Carefully sweep or vacuum the spilled solid material. Avoid generating dust. Place

the collected material into a designated, labeled waste container.[2]

Decontamination: Clean the spill area with soap and water.

3. Disposal Procedure

The primary method for the disposal of rac-2-Aminobutyric Acid-d3 is through a licensed

professional waste disposal service. Do not dispose of this chemical into drains or the general

waste stream.

Step-by-Step Disposal Protocol:

Segregation: Collect waste rac-2-Aminobutyric Acid-d3 in a dedicated, clearly labeled, and

sealed container. The container should be appropriate for solid chemical waste.

Labeling: The waste container must be labeled with the full chemical name ("rac-2-
Aminobutyric Acid-d3") and any relevant hazard information (though none is required by

GHS for the non-deuterated form).

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Professional Disposal: Arrange for the collection and disposal of the chemical waste through

a certified environmental or hazardous waste disposal company. Consult with the disposal

expert to ensure compliance with all local, state, and federal regulations.

Quantitative Data Summary
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Property Value Source

Molecular Weight 106.14 g/mol MedChemExpress

Physical State Solid (Powder) Fisher Scientific

Appearance White Fisher Scientific

Melting Point > 300 °C / 572 °F Fisher Scientific

Solubility
Slightly soluble in DMSO,

Methanol, and Water
LookChem

Storage Temperature Refrigerator LookChem

Disposal Workflow Diagram
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Disposal Workflow for rac-2-Aminobutyric Acid-d3
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Caption: Disposal Workflow for rac-2-Aminobutyric Acid-d3.
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Safety Precaution Relationships
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Caption: Key Safety Precaution Interdependencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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